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Compound of Interest

Compound Name: 5-Cyano-2-picoline

Cat. No.: B057721

An In-depth Technical Guide to 5-Cyano-2-methylpyridine: Structure and Synthesis

This guide provides a comprehensive overview of 5-Cyano-2-methylpyridine, a key
intermediate in the pharmaceutical and agrochemical industries. It details the compound's
chemical structure, physical properties, and primary synthesis methodologies, tailored for
researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

5-Cyano-2-methylpyridine, also known as 6-methylpyridine-3-carbonitrile, is a pyridine
derivative featuring a methyl group at the 2-position and a nitrile group at the 5-position.[1][2]
This substitution pattern makes it a versatile building block for the synthesis of more complex
molecules.[3]

Chemical Structure Diagram

The molecular structure consists of a pyridine ring, which is a six-membered aromatic
heterocycle containing one nitrogen atom. The methyl (-CHs) and cyano (-C=N) functional
groups are attached to this core.
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Caption: Chemical structure of 5-Cyano-2-methylpyridine.

Compound Properties

The physical and chemical properties of 5-Cyano-2-methylpyridine are summarized below.
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Property Value Reference(s)

IUPAC Name 6-Methylpyridine-3-carbonitrile [1]
5-Cyano-2-picoline, 2-Methyl-

Synonyms o [2]
5-cyanopyridine

CAS Number 3222-48-8 [1]

Molecular Formula C7HeNz2 [1]

Molecular Weight 118.14 g/mol [2][4]
White to brown crystalline

Appearance [11[3]
powder

Melting Point 81-87 °C [3]

Boiling Point 216-217 °C

SMILES CC1=CC=C(C=N1)C#N [1]
PBLOYQAQGYUPCM-

InChl Key [1]

UHFFFAOYSA-N

Synthesis of 5-Cyano-2-methylpyridine

Several synthetic routes have been developed for the production of 5-Cyano-2-methylpyridine.

The most common industrial and laboratory methods include the ammoxidation of 2-picoline

and the cyanation of a halogenated precursor.

Synthesis Pathway Overview
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Caption: Key synthetic routes to 5-Cyano-2-methylpyridine.

Comparison of Synthesis Methods
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Parameter

Ammoxidation of 2-
Picoline

Cyanation of 5-Bromo-2-
methylpyridine

Starting Material

2-Picoline (2-Methylpyridine)

5-Bromo-2-methylpyridine

Key Reagents

Ammonia (NHs), Oxygen (Oz2)

Copper(l) Cyanide (CuCN),
Sodium Cyanide (NaCN)

Catalyst

Vanadium Oxide (e.g., V205)
on a support (e.g., y-Al203)

Typically catalyst is also a
reagent (CuCN)

Reaction Type

Vapor-phase catalytic

ammoxidation

Nucleophilic aromatic

substitution

Moderate to High (approx. 160

Temperature High (approx. 350-600 °C) )
Liquid Phase (in a high-boiling
Phase Gas Phase
solvent)
Uses readily available starting High selectivity, often high
Advantages

material, continuous process.

yield.

Disadvantages

Requires high temperatures

and specialized equipment.

Requires a pre-functionalized
starting material, use of toxic

cyanides.

Experimental Protocols

The following sections provide detailed experimental methodologies for the primary synthesis

routes.

Method 1: Vapor-Phase Ammoxidation of 2-Picoline

This industrial method involves the catalytic reaction of 2-picoline with ammonia and air at high

temperatures to form the nitrile.

Workflow Diagram:
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Catalyst Preparation
(e.g., V20s on y-Al203)

i

Load Catalyst into
Fixed-Bed Reactor

i

Heat Reactor to
Operating Temperature (480°C)

i

Introduce Gaseous Feed
(2-Picoline, NHs, Air)

'

Reaction in Progress
(Continuous Flow)

'

Cool Product Stream

'

Separate Product from
Unreacted Gases and Water

i

Purify Product
(e.g., Distillation/Crystallization)
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Charge Reactor with 5-Bromo-2-methylpyridine,
NaCN, and Sulfolane

i

Heat Mixture to 160°C

:

Add Cuprous Cyanide (CuCN)

i

Maintain at 160°C for ~6 hours
(Monitor by HPLC)

i

Distill under Reduced Pressure
to Remove Solvent

i

Add Water to Distillate
to Precipitate Product

i

Filter and Dry the
Crude Solid Product

'

Purify by Recrystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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